Cas no 1001524-60-2 (N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a specialized organic compound featuring a triazole-thioether scaffold with a cyanocyclopentyl substituent. Its molecular structure incorporates a methoxyphenyl group, enhancing its potential as an intermediate in pharmaceutical or agrochemical synthesis. The presence of the 1,2,4-triazole core suggests possible biological activity, particularly in applications requiring heterocyclic motifs. The compound’s sulfanylacetamide linkage offers versatility for further functionalization, while the cyanocyclopentyl moiety may contribute to metabolic stability. This combination of structural elements makes it a candidate for research in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its purity and defined stereochemistry are critical for reproducible results in experimental studies.
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide structure
1001524-60-2 structure
Product Name:N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
CAS No:1001524-60-2
MF:C18H21N5O2S
MW:371.45664191246
CID:6171129
PubChem ID:7516224
Update Time:2025-06-29

N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26688658
    • N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
    • 1001524-60-2
    • Z19900360
    • AKOS017015080
    • Inchi: 1S/C18H21N5O2S/c1-23-16(13-5-7-14(25-2)8-6-13)21-22-17(23)26-11-15(24)20-18(12-19)9-3-4-10-18/h5-8H,3-4,9-11H2,1-2H3,(H,20,24)
    • InChI Key: ICRIWAGBDUEDRF-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CC(=CC=2)OC)N1C)CC(NC1(C#N)CCCC1)=O

Computed Properties

  • Exact Mass: 371.14159610g/mol
  • Monoisotopic Mass: 371.14159610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 118Ų

N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26688658-0.05g
N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
1001524-60-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Comprehensive Overview of N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 1001524-60-2)

N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 1001524-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which includes a 1,2,4-triazole core, a 4-methoxyphenyl substituent, and a cyanocyclopentyl moiety. These functional groups contribute to its diverse reactivity and make it a valuable intermediate in synthetic chemistry.

The growing interest in N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is partly driven by the increasing demand for novel heterocyclic compounds in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the prevalence of 1,2,4-triazole derivatives in bioactive molecules. Recent studies have explored its role in targeting specific cellular pathways, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, the preparation of CAS 1001524-60-2 involves multi-step organic transformations that highlight modern green chemistry principles. The compound's sulfanylacetamide linkage offers interesting possibilities for further derivatization, making it a versatile building block in medicinal chemistry. This aligns with the pharmaceutical industry's focus on fragment-based drug design and molecular hybridization strategies.

Analytical characterization of N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for research applications. The 4-methoxyphenyl group in particular contributes to distinct spectroscopic signatures that facilitate compound identification.

In the context of current scientific trends, this compound intersects with several hot topics including AI-assisted drug discovery and computational chemistry. Its molecular complexity makes it an interesting case study for machine learning models predicting chemical properties or biological activity. Researchers are also investigating its potential in catalysis and material science applications, demonstrating the compound's interdisciplinary relevance.

The stability and storage conditions of CAS 1001524-60-2 are important considerations for laboratory handling. While specific data may vary depending on formulation, proper storage typically involves protection from moisture and maintenance at controlled temperatures. These handling protocols reflect general best practices for nitrile-containing compounds and heterocyclic amides.

From a commercial perspective, the availability of N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide through chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and purity specifications vary according to application requirements, with custom synthesis options available for specialized research needs. This aligns with the broader market trend toward specialty chemicals for targeted research applications.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural features, particularly the cyanocyclopentyl group and triazole-thioether linkage, offer intriguing possibilities for further chemical modification and biological evaluation. Such investigations would contribute valuable data to the expanding field of structure-activity relationship studies.

In summary, N-(1-cyanocyclopentyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide represents an interesting case study in modern medicinal chemistry, combining structural complexity with potential biological relevance. Its continued investigation contributes to our understanding of heterocyclic compound behavior and supports the development of new chemical entities for various scientific applications.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd